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Compound of Interest

Compound Name: BMS-753426

Cat. No.: B15606330 Get Quote

Essential guidelines for the safe handling and disposal of the research compound BMS-753426
are critical for maintaining laboratory safety and environmental protection. As a potent, orally

bioavailable antagonist of CCR2, BMS-753426 is utilized for research purposes only.[1][2][3][4]

While a specific Safety Data Sheet (SDS) outlining detailed disposal procedures for BMS-
753426 is not publicly available, established protocols for the disposal of hazardous chemical

waste in a laboratory setting must be followed. These procedures are designed to protect

researchers, support staff, and the environment from potential harm.

The primary principle for the disposal of research compounds like BMS-753426 is to treat them

as hazardous chemical waste.[5] This necessitates adherence to local, state, and federal

regulations governing hazardous waste management.[5][6] Under no circumstances should

such chemicals be disposed of in regular trash or down the sewer system.[7][8]

Step-by-Step Disposal Protocol
Researchers and laboratory personnel must adhere to the following procedural steps to ensure

the safe disposal of BMS-753426 and associated materials.

1. Waste Segregation and Collection:

Identify Waste Streams: Differentiate between solid and liquid waste containing BMS-
753426.
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Solid Waste: This includes any unused or expired pure compound, contaminated personal

protective equipment (PPE) such as gloves and lab coats, empty stock vials, and

contaminated labware (e.g., pipette tips, weighing boats).

Liquid Waste: This includes any solutions containing BMS-753426, such as experimental

buffers, cell culture media, and solvent washes.

Use Designated Containers: Collect all BMS-753426 waste in dedicated, clearly labeled, and

leak-proof hazardous waste containers.[5] The containers must be chemically compatible

with the waste being stored.[6]

2. On-Site Storage:

Seal Containers: Ensure that waste containers are tightly sealed to prevent leaks or spills.

Designated Storage Area: Store the sealed containers in a designated, secure, and well-

ventilated secondary containment area.[5] This area should be at or near the point of waste

generation.[9]

Avoid Incompatibilities: Keep BMS-753426 waste segregated from incompatible materials.

Do not mix different waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) office.[7]

3. Labeling and Documentation:

Proper Labeling: All waste containers must be accurately labeled with the words "Hazardous

Waste," the full chemical name (BMS-753426), and a clear description of the contents,

including any solvents and their approximate concentrations.

Log Keeping: Maintain a log of the waste generated, including the date and quantity.

4. Waste Removal and Final Disposal:

Contact EHS: When the waste container is nearly full or has reached the designated storage

time limit (often six months), contact your institution's EHS office to arrange for pickup.[8]

Licensed Contractor: The EHS office will coordinate with a licensed hazardous waste

contractor for the transportation and final disposal of the material.
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High-Temperature Incineration: The preferred method for the destruction of pharmaceutical

waste is high-temperature incineration in a specialized hazardous waste facility.[5]

Key Handling and Disposal Considerations
Consideration Guideline

Personal Protective Equipment (PPE)

Always wear appropriate PPE, including safety

glasses, a lab coat, and chemical-resistant

gloves, when handling BMS-753426 and its

waste.

Spill Management

In the event of a spill, contain the material to

prevent it from spreading.[5] Clean up the spill

using an inert, non-combustible absorbent

material.[5] All cleanup materials must be

disposed of as hazardous waste.[5][7]

Empty Containers

Empty containers that held BMS-753426 should

be treated as hazardous waste unless they have

been triple-rinsed with a suitable solvent.[7][10]

The rinsate must be collected and disposed of

as hazardous liquid waste.

Training

All personnel handling BMS-753426 must be

trained on the proper handling, storage, and

disposal procedures for hazardous chemical

waste.[7][10]

General Chemical Waste Disposal Workflow
The following diagram illustrates a generalized workflow for the safe disposal of a research

chemical like BMS-753426 within a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

